Cas no 754201-52-0 (3H-1,2,4-Triazol-3-one,5-amino-2,4-dihydro-2,4-dimethyl-, hydrazone)

• Product Name: 3H-1,2,4-Triazol-3-one,5-amino-2,4-dihydro-2,4-dimethyl-, hydrazone
• CAS No: 754201-52-0
• MF: C₄H₁₀N₆
• MW: 142.162398815155
• CID: 561932
• PubChem ID: 98078709
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one,5-amino-2,4-dihydro-2,4-dimethyl-, hydrazone Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,5-amino-2,4-dihydro-2,4-dimethyl-, hydrazone
• 3H-1,2,4-Triazol-3-one,5-amino-2,4-dihydro-2,4-dimethyl-,hydrazone(9CI)
• 5-Hydrazono-1,4-dimethyl-4,5-dihydro-1H-1,2,4-triazol-3-amine
• 754201-52-0

• Inchi： 1S/C4H10N6/c1-9-3(5)8-10(2)4(9)7-6/h6H2,1-2H3,(H2,5,8)/b7-4-
• InChI Key： JPAXOZBDUUXZAK-DAXSKMNVSA-N
• SMILES： N1(C)C(N)=NN(C)/C/1=N\N

Computed Properties

• Exact Mass: 142.0969
• Monoisotopic Mass: 142.09669434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 83.24